2-((1,1-dioxido-4-propyl-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(4-fluorobenzyl)acetamide

• IUPAC Name: 2-[(1,1-dioxo-4-propyl-1λ6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-[(4-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C19H20FN3O3S2/c1-2-11-23-16-5-3-4-6-17(16)28(25,26)22-19(23)27-13-18(24)21-12-14-7-9-15(20)10-8-14/h3-10H,2,11-13H2,1H3,(H,21,24)
• InChI Key: OBDVCVFDZRZXAZ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=CC=CC=C2S(=O)(=O)N=C1SCC(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C19H20FN3O3S2
• Molecular Weight: 421.5 g/mol

Description

2-((1,1-dioxido-4-propyl-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(4-fluorobenzyl)acetamide is a useful research compound. Its molecular formula is C19H20FN3O3S2 and its molecular weight is 421.51. The purity is usually 95%.
BenchChem offers high-quality 2-((1,1-dioxido-4-propyl-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(4-fluorobenzyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((1,1-dioxido-4-propyl-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(4-fluorobenzyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of the compound 2-((1,1-dioxido-4-propyl-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(4-fluorobenzyl)acetamide, also known as 2-[(1,1-dioxo-4-propyl-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-[(4-fluorophenyl)methyl]acetamide:

Antifungal Activity

This compound has shown significant potential as an antifungal agent. Research indicates that derivatives of 1,2,4-benzothiadiazine 1,1-dioxides exhibit substantial antifungal activities against various phytopathogenic fungi. . This makes it a promising candidate for developing new fungicides to protect crops from fungal infections.

Antibacterial Properties

The compound also demonstrates antibacterial properties. Studies have shown that similar benzothiadiazine derivatives can inhibit the growth of various bacterial strains. .

Anticancer Activity

Research into the anticancer properties of benzothiadiazine derivatives has revealed that these compounds can induce apoptosis in cancer cells. . Therefore, this compound could be explored further for its potential in cancer therapy.

Anti-inflammatory Effects

The compound has been studied for its anti-inflammatory effects. . This makes it a potential candidate for developing new anti-inflammatory drugs.

Neuroprotective Applications

There is evidence that benzothiadiazine derivatives can have neuroprotective effects. . This suggests potential applications in developing treatments for these conditions.

Antioxidant Properties

The compound has shown antioxidant properties, which can help in neutralizing free radicals and reducing oxidative stress. . The antioxidant activity of this compound could be harnessed in developing supplements or pharmaceuticals aimed at promoting health and longevity.

Enzyme Inhibition

. This property can be exploited in designing enzyme inhibitors for therapeutic use, particularly in diseases where enzyme dysregulation plays a key role.

Agricultural Applications

Beyond its antifungal and antibacterial properties, this compound can be used in agriculture to enhance crop protection and yield. .

These applications highlight the versatility and potential of 2-((1,1-dioxido-4-propyl-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)-N-(4-fluorobenzyl)acetamide in various fields of scientific research. Each application offers a unique avenue for further exploration and development.

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